Cas no 10199-59-4 (1H-Pyrazole-1-carboxylic acid ethyl ester)

• Product Name: 1H-Pyrazole-1-carboxylic acid ethyl ester
• CAS No: 10199-59-4
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 1096511
• PubChem ID: 3482537
• Update Time: 2025-04-20

1H-Pyrazole-1-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylic acid ethyl ester
• ethyl pyrazole-1-carboxylate
• 1-Athoxycarbonylpyrazol
• 1-ethoxycarbonylpyrazole
• 1-ethoxycarbonyl-pyrazole
• AC1MQU6Y
• CTK0G7864
• Pyrazol-1-carbonsaeure-aethylester
• Pyrazol-1-yl-saeureethylester
• pyrazole-1-carboxylic acid ethyl ester
• SureCN948446
• ethyl 3(5)-pyrazolecarboxylate
• DTXSID30392900
• SCHEMBL948446
• Ethyl 1H-pyrazole-1-carboxylate
• 1H-Pyrazole-1-carboxylic acid, ethyl ester
• AKOS003855860
• 10199-59-4

• Inchi： 1S/C6H8N2O2/c1-2-10-6(9)8-5-3-4-7-8/h3-5H,2H2,1H3
• InChI Key： JOGZTNKUYDJSDD-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC=N1)=O)CC

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12
• LogP: 0.88770